Cas no 2041751-90-8 (5-chloro-3,3-dimethyl-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one)

• Product Name: 5-chloro-3,3-dimethyl-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one
• CAS No: 2041751-90-8
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• CID: 5192653
• PubChem ID: 131378865
• Update Time: 2025-10-29

5-chloro-3,3-dimethyl-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3,3-dimethyl-1,3-dihydro-2H-pyrrolo[2,3-c]pyridin-2-one
• 2H-Pyrrolo[2,3-c]pyridin-2-one, 5-chloro-1,3-dihydro-3,3-dimethyl-
• 5-chloro-3,3-dimethyl-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one
• 5-chloro-3,3-dimethyl-1H-pyrrolo[2,3-c]pyridin-2-one
• MFCD31743629
• PS-20218
• 5-Chloro-1,3-dihydro-3,3-dimethyl-2H-pyrrolo[2,3-c]pyridin-2-one
• 2041751-90-8
• F86270
• DB-155044
• SCHEMBL22582982

• Inchi： 1S/C9H9ClN2O/c1-9(2)5-3-7(10)11-4-6(5)12-8(9)13/h3-4H,1-2H3,(H,12,13)
• InChI Key： TVOXDJDBWKJGQD-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC2C(C)(C)C(=O)NC1=2

Computed Properties

• Exact Mass: 196.0403406g/mol
• Monoisotopic Mass: 196.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42Ų

Additional information on 5-chloro-3,3-dimethyl-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one

Research Brief on 5-Chloro-3,3-dimethyl-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one (CAS: 2041751-90-8)

Recent studies on 5-chloro-3,3-dimethyl-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one (CAS: 2041751-90-8) have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds. This heterocyclic scaffold has garnered attention due to its structural uniqueness, which enables diverse pharmacological applications. Researchers have explored its utility in drug discovery, particularly in targeting protein kinases and other enzymes involved in critical cellular pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the development of selective kinase inhibitors. The research team utilized 5-chloro-3,3-dimethyl-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one to synthesize derivatives with enhanced binding affinity for specific kinase domains. Molecular docking simulations and in vitro assays revealed promising inhibitory activity against cancer-related kinases, suggesting its potential in oncology therapeutics.

Further investigations have focused on optimizing the synthetic routes for this compound. A recent patent (WO2023056789) describes an improved catalytic process for its production, achieving higher yields and purity. This advancement addresses previous challenges in scalability, making the compound more accessible for large-scale pharmaceutical applications.

In addition to its kinase inhibitor potential, 5-chloro-3,3-dimethyl-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one has been investigated for its anti-inflammatory properties. A 2024 preclinical study reported its efficacy in reducing pro-inflammatory cytokine levels in murine models, with minimal off-target effects. These findings position the compound as a candidate for further development in autoimmune and inflammatory disorders.

Ongoing research is exploring the compound's metabolic stability and toxicity profile. Preliminary data from in vivo studies indicate favorable pharmacokinetic properties, with good oral bioavailability and a manageable safety window. These characteristics enhance its attractiveness as a lead compound for further medicinal chemistry optimization.

The versatility of 5-chloro-3,3-dimethyl-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one is further evidenced by its incorporation into PROTAC (Proteolysis Targeting Chimera) designs. Recent work has demonstrated its utility as a warhead in targeted protein degradation platforms, opening new avenues for drug discovery in previously undruggable targets.

As research progresses, the compound's potential applications continue to expand. Current studies are investigating its use in combination therapies and as part of multifunctional drug conjugates. The unique physicochemical properties of this pyrrolopyridinone derivative make it particularly valuable in addressing drug delivery challenges associated with crossing biological barriers.

In conclusion, 5-chloro-3,3-dimethyl-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one (CAS: 2041751-90-8) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Continued research efforts are expected to yield novel derivatives with improved pharmacological profiles, potentially leading to breakthrough therapies in oncology, inflammation, and beyond.